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TCO-PEG3 Reagents Overview

Get Quote

The table below summarizes the key characteristics of commonly available TCO-PEG3 reagents for your

reference.
Reagent Reactive . Coupling .
Primary Target . Key Applications
Name Group Conditions
TCO-PEG3- Carboxylic Primary Amines Requires PROTAC synthesis [3];

acid [1][2][3]  Acid

TCO-PEG3- Aldehyde
CH2-aldehyde

[4] [5]

TCO-PEG3- Maleimide

maleimide [6]

N/A (Information
missing from
search results)

Free Thiols
(Cysteine
residues)

activators (e.g.,
EDC, HATU) [1]

N/A (Information
missing from
search results)

Mild, aqueous
conditions; no
activator needed

[6]

forming stable amide bonds

[1]

Cleavable ADC linker
synthesis [4] [5]

Bioconjugation with
proteins/antibodies [6]
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Reagent Reactive . Coupling o
Primary Target . Key Applications
Name Group Conditions
TCO-PEG3- DBCO Azides Copper-free click Dual-labeling strategies;
DBCO [7] chemistry linking TCO and azide-
(SPAAC) [7] bearing molecules [7]

General Properties and Reactivity Context

e Core TCO Reactivity: All TCO-PEGS3 reagents share the same trans-cyclooctene (TCO) group.
This group undergoes a very fast, bioorthogonal inverse electron demand Diels-Alder (iEDDA)
reaction with tetrazine (Tz) groups [1] [4] [2]. This is the key "click" reaction common to all these
compounds.

e PEG Spacer: The triethylene glycol (PEG3) spacer improves water solubility, reduces steric
hindrance, and increases the distance between conjugated molecules, which can enhance binding
efficiency [7].

¢ Stability Consideration: The TCO group has a short half-life because it can naturally isomerize into
the less reactive cis-cyclooctene (CCO). Therefore, these reagents are not recommended for long-
term storage [1].

Suggested Experimental Approach for Comparison

To objectively compare the performance of TCO-PEG3-acid and TCO-PEG3-CH2CONHS, you could
design an experiment focusing on conjugation efficiency. The workflow below outlines the key steps for a

model study using a small molecule or protein.
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Step 1: Conjugate to Amine-Containing Molecule
(e.g., Lysine residue, model peptide)

Gtep 2: Purify Conjugates)

l

(Step 3: React with Tetrazine-Dye)

Metrics:
- Reaction Yield (HPLC/LCMS)
- Conjugation Efficiency (UV-Vis/MS)
- Reaction Kinetics with Tz

Click to download full resolution via product page

Research Applications and Trends

The search results highlight that TCO-based reagents are pivotal in advanced therapeutic strategies:

e Prodrug Activation: TCO-caged prodrugs can be activated by tetrazine via a "click-to-release”
mechanism. This strategy enables highly selective cancer therapy by activating drugs only at the
tumor site [8] [9].

o Artificial Receptor Targeting: Tetrazine groups can be metabolically engineered onto cancer cell
surfaces. TCO-conjugated probes or drugs then specifically target these cells, creating a powerful
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targeting system not reliant on natural receptors [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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